Cas no 133688-89-8 (2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole)

• Product Name: 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole
• CAS No: 133688-89-8
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 4823814
• Update Time: 2025-11-07

2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)-1H-BENZO[D]IMIDAZOLE
• 2-(2-methoxyphenyl)-6-(trifluoromethyl)-1H-benzimidazole
• 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole

• Inchi： 1S/C15H11F3N2O/c1-21-13-5-3-2-4-10(13)14-19-11-7-6-9(15(16,17)18)8-12(11)20-14/h2-8H,1H3,(H,19,20)
• InChI Key： TYIMNAOTGCKCIL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(C1C=CC=CC=1OC)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole

Introduction to 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole (CAS No. 133688-89-8)

2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole, identified by its Chemical Abstracts Service (CAS) number 133688-89-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The structural features of 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole, particularly the presence of a methoxy group at the 2-position and a trifluoromethyl group at the 6-position of the benzimidazole core, contribute to its unique pharmacological profile and make it a promising candidate for further investigation.

The benzimidazole scaffold is a privileged structure in drug discovery, with numerous approved drugs featuring this motif. The trifluoromethyl group, in particular, is a common pharmacophore that enhances metabolic stability, binding affinity, and bioavailability of small-molecule drugs. In 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole, the combination of these functional groups creates a molecule with potential interactions with various biological targets. The methoxyphenyl moiety introduces hydrophobicity and may influence the compound's solubility and membrane permeability, while the benzo[D]imidazole core provides a rigid structure that can stabilize protein-ligand interactions.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and potential activities of such compounds with high accuracy. Studies using molecular docking simulations have suggested that 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate that this compound could exhibit inhibitory activity against certain kinases, which are often overexpressed in cancer cells. Additionally, its structural similarity to known bioactive molecules suggests potential applications in treating inflammatory diseases and infectious disorders.

The synthesis of 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to nucleophilic attack. However, modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have made it possible to incorporate such groups into complex molecular frameworks with greater efficiency. The methoxy group at the 2-position can be introduced via nucleophilic aromatic substitution or direct methylation reactions, depending on the synthetic route chosen.

In vitro studies have begun to explore the biological activity of 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole. Initial experiments have shown promising results in terms of cytotoxicity against several cancer cell lines. The presence of the trifluoromethyl group appears to enhance the compound's ability to disrupt microtubule formation and induce apoptosis in tumor cells. Furthermore, the methoxyphenyl moiety may contribute to its ability to modulate signaling pathways involving protein tyrosine kinases. These findings align with previous reports demonstrating that benzimidazole derivatives can serve as effective chemotherapeutic agents.

Another area of interest is the potential application of 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole in treating neurological disorders. Benzimidazoles have been shown to interact with neurotransmitter receptors and ion channels, making them candidates for drugs targeting conditions such as Alzheimer's disease and epilepsy. The structural features of this compound may allow it to cross the blood-brain barrier efficiently while maintaining stability in biological fluids. Further research is needed to fully elucidate its mechanism of action in neural tissues.

The development of novel drug candidates often involves an iterative process of synthesis, characterization, and biological testing. For 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole, ongoing studies aim to optimize its pharmacokinetic properties through structural modifications. Techniques such as computer-aided drug design (CADD) are being employed to identify analogs with improved solubility, bioavailability, and selectivity. Additionally, preclinical studies are being planned to assess its safety profile and efficacy in animal models before human trials can be initiated.

The role of computational tools in drug discovery cannot be overstated. Software packages like Schrödinger's Maestro or MOE allow researchers to model the interactions between 2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole and biological targets with remarkable precision. These tools help in identifying key residues involved in binding and predicting potential side effects. By leveraging such technologies, scientists can accelerate the development process and reduce costs associated with traditional trial-and-error methods.

In conclusion,2-(2-Methoxyphenyl)-6-(trifluoromethyl)-1H-benzo[D]imidazole (CAS No. 133688-89-8) represents a promising lead compound for further pharmaceutical research. Its unique structural features offer potential therapeutic applications across multiple disease areas, including cancer and neurological disorders. With continued advancements in synthetic chemistry and computational biology, this molecule holds great promise for improving human health through innovative drug development strategies.